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Compound of Interest

Compound Name: Hydroxy-PEG6-CHZ2-Boc

Cat. No.: B608016

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
Hydroxy-PEG6-CH2-Boc (CAS RN: 297162-47-1), a polyethylene glycol (PEG) derivative
commonly utilized in bioconjugation and pharmaceutical research. Due to its increasing
application, a thorough understanding of its safety profile and proper handling procedures is
crucial for laboratory personnel. This document summarizes key safety data, outlines handling
and emergency protocols, and provides a logical workflow for its safe use.

Chemical and Physical Properties

Hydroxy-PEG6-CH2-Boc, with the IUPAC name tert-butyl 20-hydroxy-3,6,9,12,15,18-
hexaoxaicosanoate, is a 6-unit PEG derivative.[1] It is characterized by a terminal hydroxyl
group and a Boc-protected amine group.[2] The presence of the hydrophilic PEG linker
enhances the water solubility of molecules it is conjugated to.[1][2]
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Property Value Source
CAS Number 297162-47-1 [3][4]
Molecular Formula C18H3609 [3]
Molecular Weight 396.48 g/mol [3]
Physical Form Liquid or Solid [3]
Density 1.086 + 0.06 g/cm3

Flash Point 151.3+£20.8 °C

Hazard Identification and Classification

Hydroxy-PEG6-CH2-Boc is classified as a hazardous substance. The primary hazards
associated with this compound are irritation to the skin, eyes, and respiratory system.[3]

Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
Skin Irritation ) H315: Causes skin
GHSO07 (Harmful) Warning o
(Category 2) irritation
Eye Irritation H319: Causes serious
(Category 2A) eye irritation

Specific target organ

toxicity — Single
H335: May cause
exposure (Category ) S
_ respiratory irritation
3), Respiratory tract

irritation

Source:[3]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling Hydroxy-PEG6-CH2-Boc to
minimize exposure and ensure a safe laboratory environment.
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical. This includes:

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]

e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[5] Gloves
must be inspected prior to use.

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[5]

Engineering Controls

Work with Hydroxy-PEG6-CH2-Boc should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of vapors or mists.[5]

Storage

Store the compound in a tightly closed container in a dry and well-ventilated place. The
recommended storage temperature is between 2°C and 8°C.

Emergency Procedures

In the event of exposure or a spill, the following first-aid measures should be taken
immediately:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[5]

» Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash it before reuse.[5]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[5]
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 Ingestion: Clean the mouth with water and drink plenty of water afterward. Get medical
attention if symptoms occur.[5]

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Hydroxy-PEG6-
CH2-Boc from receipt to disposal.
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Caption: Safe handling workflow for Hydroxy-PEG6-CH2-Boc.
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Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[5] Do not let the product enter drains.

Toxicological Information

While specific quantitative toxicity data such as LD50 for Hydroxy-PEG6-CH2-Boc is not
readily available in the public domain, the provided hazard statements indicate that it is harmful
upon acute exposure through inhalation, and skin or eye contact.[3] No information was found
to suggest that the compound is carcinogenic or mutagenic.

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS) provided by
the manufacturer. Always refer to the specific SDS for the most accurate and up-to-date
information before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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